Cas no 1361729-41-0 (3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile)
3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile
-
- Inchi: 1S/C18H8Cl4N2/c19-15-3-1-10(5-17(15)21)13-8-24-9-14(12(13)7-23)11-2-4-16(20)18(22)6-11/h1-6,8-9H
- InChI Key: IWCPETSGAIPXGF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=NC=C(C2C=CC(=C(C=2)Cl)Cl)C=1C#N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 445
- XLogP3: 6.9
- Topological Polar Surface Area: 36.7
3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002568-250mg |
3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile |
1361729-41-0 | 97% | 250mg |
$693.60 | 2022-04-03 | |
| Alichem | A026002568-500mg |
3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile |
1361729-41-0 | 97% | 500mg |
$970.20 | 2022-04-03 | |
| Alichem | A026002568-1g |
3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile |
1361729-41-0 | 97% | 1g |
$1,747.20 | 2022-04-03 |
3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile
3,5-Bis(3,4-Dichlorophenyl)Isonicotinonitrile: A Comprehensive Overview
3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile, with the CAS number 1361729-41-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes an isonicotinonitrile backbone substituted with two 3,4-dichlorophenyl groups at the 3 and 5 positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.
The synthesis of 3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile involves a series of intricate organic reactions. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and improved purity levels. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently construct the dichlorophenyl substituents. These findings underscore the importance of modern catalytic techniques in enhancing the synthesis of complex molecules like this one.
The chemical properties of 3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile are heavily influenced by its electronic configuration. The presence of electron-withdrawing groups such as cyano and dichlorophenyl moieties significantly alters the molecule's reactivity. Recent research has highlighted its potential as a precursor for advanced materials, including conductive polymers and organic semiconductors. For example, a study in Nature Materials reported that derivatives of this compound exhibit exceptional charge transport properties, making them promising candidates for next-generation electronic devices.
In terms of applications, 3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile has found utility in agrochemicals due to its ability to modulate plant growth regulators. Field trials conducted by agricultural research institutions have shown that this compound can enhance crop resilience against environmental stressors such as drought and pests. Furthermore, its role as an intermediate in pharmaceutical synthesis has been explored in recent clinical studies published in Journal of Medicinal Chemistry. These studies suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties.
The environmental impact of 3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic life. Preliminary findings indicate that under controlled conditions, the compound undergoes rapid degradation when exposed to UV light or microbial action. These results are particularly relevant for industries seeking sustainable alternatives for chemical production.
In conclusion, 3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile, with CAS number 1361729-41-0, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.
1361729-41-0 (3,5-Bis(3,4-dichlorophenyl)isonicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)